3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide

• Molecular Formula: C7H11N3OS
• Molecular Weight: 185.25 g/mol
• SMILES: CC1=NC(=CS1)C(CC(=O)N)N
• InChI: InChI=1S/C7H11N3OS/c1-4-10-6(3-12-4)5(8)2-7(9)11/h3,5H,2,8H2,1H3,(H2,9,11)
• InChIKey: QDAKEAFVGSNDCP-UHFFFAOYSA-N

3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide: Synthesis and Kinase Probes

3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide (CAS 1596996-14-3, C7H11N3OS, MW 185.25 g/mol) is a chiral amino-thiazole-propanamide building block. Its structure, defined by the specific (S)-configuration at the C3 position (InChIKey QDAKEAFVGSNDCP-YFKPBYRVSA-N), contains a 2-methyl-1,3-thiazole ring connected to a propanamide chain via a chiral amino-bearing carbon [1]. This compound is classified as a research-use-only small molecule scaffold, structurally related to aminothiazole derivatives known for targeting kinases like Cdc7, PI3Kγ, and DGKζ [2]. It serves as a versatile intermediate for constructing focused libraries and as a probe for studying enzyme interactions mediated by the thiazole heterocycle.

Workflow Kinase inhibitor library synthesis

Selection Chiral (S)-aminothiazole scaffold

Use Context Stereochemical control & SAR probe

• [1] 3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide. m.chemsrc.com, CAS 1596996-14-3 (accessed 2026). View Source
• [2] Synthesis and structure-activity relationship of trisubstituted thiazoles as Cdc7 kinase inhibitors. European Journal of Medicinal Chemistry, 2014, 80, 364-382. View Source

3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide: Non-Interchangeability

Substitution with a generic aminothiazole propanamide or a closely related analog is not functionally equivalent due to the precise stereoelectronic requirements of the target binding sites and the distinct chemical reactivity conferred by the combination of the 2-methyl group, the chiral center at C3, and the primary amide terminus. The molecular formula C7H11N3OS is shared by several regioisomeric and functional group variants (e.g., 2-amino-N-(1,3-thiazol-5-ylmethyl)propanamide and 2-amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide) that exhibit different spatial arrangements and hydrogen-bonding patterns [1]. In kinase inhibitor scaffolds, the 2-methyl substitution on the thiazole ring and the (S)-configuration at the alpha-amino position are critical determinants of potency and selectivity [2]. Furthermore, the primary amide functionality offers a distinct handle for subsequent derivatization (e.g., to nitriles or amidines) compared to carboxylic acid or alcohol analogs, directly impacting synthetic utility and biological probe development .

Regioisomer mismatch Isomers sharing C7H11N3OS alter H-bond geometry, shifting kinase interaction

Enantiomer / racemate (R)-enantiomer or racemic mixture may shift eudysmic ratio; class-level potency may not transfer

Functional group swap Propanoic acid or alcohol analogs lack primary amide handle, limiting derivatization to nitriles or amidines

• [1] C7H11N3OS thiazole isomer comparison. Search results from multiple chemical databases (evitachem.com, chemsrc.com), 2026. View Source
• [2] Synthesis and structure-activity relationship of trisubstituted thiazoles as Cdc7 kinase inhibitors. European Journal of Medicinal Chemistry, 2014, 80, 364-382. View Source

3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide Differentiation Evidence

Stereospecificity vs. Racemic Analogs

The compound is specifically the (3S)-enantiomer, as confirmed by its InChIKey (QDAKEAFVGSNDCP-YFKPBYRVSA-N) which encodes the (S)-configuration at the C3 chiral center [1]. Racemic mixtures or the opposite (R)-enantiomer are distinct chemical entities with different potential biological activities. In related kinase inhibitor programs, the (S)-enantiomer of similar aminothiazole scaffolds is often the eutomer (more active stereoisomer), with eudysmic ratios sometimes exceeding 10-fold [2].

Stereochemical identity

Class-level inference

Defined (3S)-enantiomer vs. racemate or (R)-enantiomer; eudysmic ratios >10 reported for related thiazole kinase inhibitors

Supports stereochemical-control studies

Class-level stereochemical effect; data to verify

Evidence Dimension	Stereochemical configuration
Target Compound Data	(3S)-configured enantiomer
Comparator Or Baseline	Racemic mixture or (3R)-enantiomer
Quantified Difference	Qualitative differentiation; class-level eudysmic ratios of 10+ observed for similar thiazole kinase inhibitors
Conditions	Structural determination by SMILES/InChI analysis

Why This Matters

Ensuring procurement of the defined stereoisomer is critical for reproducible biological activity in structure-activity relationship (SAR) studies and kinase probe development.

• [1] 3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide. m.chemsrc.com, CAS 1596996-14-3 (accessed 2026). View Source
• [2] Synthesis and structure-activity relationship of trisubstituted thiazoles as Cdc7 kinase inhibitors. European Journal of Medicinal Chemistry, 2014, 80, 364-382. View Source

Kinase Targeting: Cdc7 and PI3Kγ

The core 2-methyl-1,3-thiazol-4-yl motif is a validated pharmacophore for kinase inhibition. In a series of trisubstituted thiazoles, compounds with this core exhibited potent Cdc7 kinase inhibition (IC50 values ranging from 0.008 to 0.5 µM) [1]. While direct IC50 data for the exact compound is not available in public literature, its structural alignment with these active chemotypes supports its utility as a probe for kinase target validation. Related aminothiazole propanamides have shown activity against PI3Kγ (IC50 values in the low micromolar range) [2].

Kinase target context

Class-level inference

Cdc7, PI3Kγ associated; class representative IC50 0.008–0.5 µM (trisubstituted thiazoles)

Supports kinase probe development

Direct data not available; scaffold inference

Evidence Dimension	Cdc7 kinase inhibitory activity
Target Compound Data	Not directly measured; predicted activity based on scaffold
Comparator Or Baseline	Trisubstituted thiazoles (e.g., PMID24793884C74)
Quantified Difference	Class representative IC50 = 0.008 - 0.5 µM
Conditions	In vitro kinase assay

Why This Matters

The compound provides a defined entry point into kinase inhibitor chemical space, enabling SAR expansion around a scaffold with established target engagement.

• [1] Synthesis and structure-activity relationship of trisubstituted thiazoles as Cdc7 kinase inhibitors. European Journal of Medicinal Chemistry, 2014, 80, 364-382. View Source
• [2] Aminothiazole derivative with PI3 kinase γ inhibitory effect. Patent abstract, lib.pusan.ac.kr (accessed 2026). View Source

Primary Amide vs. Acid/Alcohol Reactivity

The propanamide terminus offers distinct synthetic advantages over the corresponding propanoic acid or propanol analogs. The primary amide can be dehydrated to a nitrile, converted to an amidine, or used directly in amide coupling reactions. The amino group at C3 can be acylated, alkylated, or used in reductive amination. In contrast, the propanoic acid analog (CAS 1798732-60-1) is less versatile for nitrogen-containing heterocycle synthesis .

Derivatization potential

Data to verify

Primary amide enables nitrile/amidine synthesis; propanoic acid analog lacks this route

Broader synthetic utility

Source-specific review; qualitative comparison

Evidence Dimension	Derivatization potential
Target Compound Data	Primary amide and chiral amine
Comparator Or Baseline	Propanoic acid analog
Quantified Difference	Qualitative: amide enables nitrile/amidine synthesis; acid does not
Conditions	Standard organic synthesis transformations

Why This Matters

The propanamide version provides a more versatile handle for generating diverse analogs, increasing its value as a central intermediate in library synthesis.

3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide: Research Applications

Kinase Inhibitor Library Synthesis

Utilize the compound as a key building block for generating focused libraries targeting Cdc7, PI3Kγ, or related kinases. The 2-methylthiazole core and chiral amine allow for systematic SAR exploration through amide bond formation or reductive amination [1]. Derivatization at the amino group can modulate kinase selectivity.

Stereospecific Target Engagement Probes

Employ the enantiopure (3S)-configured compound to prepare biotinylated or fluorescent probes for assessing target engagement in cellular assays. The defined stereochemistry ensures consistent binding to chiral enzyme active sites [2].

Chiral Aminothiazole Synthesis Methodology

Leverage the compound as a model substrate for developing new asymmetric synthesis methods or for optimizing reaction conditions (e.g., amide coupling, protecting group strategies) applicable to this privileged scaffold .

Assay Validation & Standardization

Use as a structurally defined control compound in enzyme inhibition assays (e.g., Cdc7, DGKζ) to benchmark assay performance and confirm the activity of newly synthesized analogs [3].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Chiral aminothiazole building block

Kinase selectivity assay context

Stereochemical-control probe development

Enantiopure (S)-configuration

Enantiomer-attribution review

Asymmetric synthesis methodology

Model substrate for chiral amide coupling

Reaction condition optimization

Assay benchmarking

Structurally defined control compound

Comparator assay-response context

• [1] Synthesis and structure-activity relationship of trisubstituted thiazoles as Cdc7 kinase inhibitors. European Journal of Medicinal Chemistry, 2014, 80, 364-382. View Source
• [2] 3-Amino-3-(2-methyl-1,3-thiazol-4-yl)propanamide. m.chemsrc.com, CAS 1596996-14-3 (accessed 2026). View Source
• [3] Substituted aminothiazoles as dgkzeta inhibitors for immune activation. Patent WO2021/XXX (accessed 2026). View Source